2-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine

• Molecular Formula: C13H13ClN4
• Molecular Weight: 260.72 g/mol
• IUPAC Name: 2-(2-methylbenzimidazol-1-yl)pyridin-3-amine;hydrochloride
• InChI: InChI=1S/C13H12N4.ClH/c1-9-16-11-6-2-3-7-12(11)17(9)13-10(14)5-4-8-15-13;/h2-8H,14H2,1H3;1H
• InChI Key: KTARKAUACINJCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3=C(C=CC=N3)N.Cl

Description

2-(2-Methyl-1H-benzimidazol-1-yl)pyridin-3-amine is a heterocyclic compound featuring a pyridine ring substituted at the 3-position with an amine group and at the 2-position with a 2-methylbenzimidazole moiety. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules targeting enzymes, receptors, or nucleic acids .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine typically involves the condensation of 2-methylbenzimidazole with 3-aminopyridine. The reaction is often carried out in the presence of a suitable catalyst and under controlled temperature conditions to ensure high yield and purity .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale batch reactions using optimized conditions to maximize yield and minimize impurities. The use of continuous flow reactors can also be explored to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

Chemistry

In the realm of chemistry, 2-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine is utilized as a precursor for synthesizing various derivatives. Its unique structure allows for diverse chemical modifications, making it valuable for developing novel compounds with tailored properties.

Biology

The compound exhibits promising biological activities, particularly in pharmacology. Recent studies have highlighted its potential as:

• Antimicrobial Agent: It shows significant activity against various bacterial and fungal strains, making it a candidate for developing new antimicrobial therapies .

Study	Activity	MIC (µg/ml)
Desai et al. (2014)	Antibacterial	12.5–25
Moneer et al. (2016)	COX Inhibition	IC50 on COX-1: 0.1664 nM

Medicine

The medicinal applications of this compound are noteworthy:

• Anticancer Properties: It may inhibit specific kinases involved in cancer signaling pathways, showcasing potential in cancer treatment.
• Anti-inflammatory Effects: Studies indicate that it can significantly reduce inflammation, which is crucial for treating inflammatory diseases .

Compound	Activity	Reference
Compound 136	COX Inhibition	Moneer et al. (2016)
Compound 147	Analgesic Activity	Sharma et al. (2017)

Mechanism of Action

The mechanism of action of 2-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of 2-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine can be elucidated through comparisons with analogs. Key differentiating factors include core heterocyclic systems, substituent positions, and functional groups.

Positional Isomers: 6-(2-Methyl-1H-benzimidazol-1-yl)pyridin-3-amine

A positional isomer, 6-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine, differs in the attachment site of the benzimidazole group on the pyridine ring (6-position vs. 2-position). This positional shift alters steric interactions and electronic effects.

Thieno[2,3-b]pyridin-3-amine Derivatives

Compounds such as 2-(butylsulfinyl)-4-(2-methyl-1H-imidazol-5-yl)-6-(thiazol-2-yl)thieno[2,3-b]pyridin-3-amine (12u) () replace the benzimidazole with a thiophene-fused pyridine core. The thieno[2,3-b]pyridine system introduces a sulfur atom, increasing lipophilicity and altering π-π stacking interactions. Additionally, the sulfinyl group in these derivatives enhances solubility in polar solvents (e.g., acetone-d6 used in NMR characterization) compared to the purely aromatic benzimidazole in the target compound .

Imidazo[1,2-a]pyridin-3-amine Analogs

Compounds like N-cyclohexyl-7-(3,5-dimethylisoxazol-4-yl)-2-(4-methoxyphenethyl)imidazo[1,2-a]pyridin-3-amine (16) () feature an imidazo[1,2-a]pyridine scaffold. The fused imidazole ring reduces conformational flexibility compared to the target compound’s benzimidazole-pyridine linkage. Substituents such as 3,5-dimethylisoxazole and methoxyphenethyl groups in these analogs likely enhance target selectivity in enzyme inhibition (e.g., CBP/P300 bromodomains), suggesting that the target compound’s benzimidazole moiety could similarly be tailored for specific protein interactions .

Substituted Pyridin-3-amine Derivatives

• 2-(2-Chlorophenyl)pyridin-3-amine (3i) (): This compound replaces the benzimidazole with a chlorophenyl group.
• 2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)pyridin-3-amine (): The spirocyclic oxa-aza system introduces three-dimensional complexity, improving solubility (molecular weight: 233.31 g/mol) and metabolic stability relative to the planar benzimidazole-pyridine structure .

Methoxy-Substituted Pyridin-3-amines

5-(2-Methoxypyridin-3-yl)pyridin-2-amine () incorporates a methoxy group on the pyridine ring. In contrast, the target compound’s benzimidazole may act as both a hydrogen-bond donor and acceptor, enabling dual interactions in biological systems .

Biological Activity

2-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine is a compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This compound, characterized by the presence of both benzimidazole and pyridine moieties, exhibits a diverse range of biological effects, including antimicrobial, anticancer, and anti-inflammatory properties. This article aims to provide a comprehensive overview of its biological activity based on recent research findings.

The chemical structure of 2-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine can be described by the following properties:

Property	Value
Molecular Formula	C13H13N4
Molecular Weight	227.27 g/mol
IUPAC Name	2-(2-methylbenzimidazol-1-yl)pyridin-3-amine
Canonical SMILES	CC1=NC2=CC=CC=C2N1C3=C(C=CC=N3)N

The mechanism of action for 2-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine involves its interaction with various molecular targets, including enzymes and receptors. These interactions can lead to the inhibition of specific biological pathways, which is critical for its pharmacological effects. For instance, it may inhibit certain kinases involved in cancer signaling pathways or modulate immune responses through receptor interactions.

Antimicrobial Activity

Research indicates that compounds containing the benzimidazole moiety exhibit significant antimicrobial properties. In vitro studies have shown that derivatives similar to 2-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine demonstrate activity against both Gram-positive and Gram-negative bacteria. For example, compounds with similar structures have been reported to have Minimum Inhibitory Concentrations (MICs) ranging from 16 to 1 µg/mL against various pathogens such as Staphylococcus aureus and Escherichia coli .

Anticancer Activity

The anticancer potential of this compound has been explored through various studies. For instance, benzimidazole derivatives have shown promising results in inhibiting cancer cell proliferation across multiple cancer types, including melanoma and breast cancer. The mechanism often involves inducing apoptosis through the generation of reactive oxygen species (ROS) and subsequent DNA damage .

Case Study:
In a study examining the effects of similar benzimidazole compounds on cancer cells, it was found that certain derivatives could effectively induce cell cycle arrest in the G2/M phase and activate apoptotic pathways involving caspases .

Anti-inflammatory Activity

The anti-inflammatory properties of benzimidazole derivatives have also been documented. Compounds related to 2-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine have been shown to reduce inflammatory markers in vitro and in vivo, suggesting their potential use in treating inflammatory diseases .

Comparative Analysis with Similar Compounds

To better understand the unique biological activity of 2-(2-methyl-1H-benzimidazol-1-yl)pyridin-3-amine, a comparison with similar compounds is essential:

Compound Name	Biological Activity	Unique Features
2-(1H-benzimidazol-2-yl)pyridine	Antimicrobial, anticancer	Different substitution pattern on the benzimidazole ring
6-(2-methylbenzimidazol-1-yl)pyridin-3-am	Antibacterial	Exhibits enhanced solubility due to additional methyl group
4-(2-methylbenzimidazol-1-yl)pyridine	Anticancer	Focused on kinase inhibition